Cas no 2580231-43-0 (2-{1-(tert-butoxy)carbonyl-3-methoxyazetidin-3-yl}-2,2-difluoroacetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-3-methoxyazetidin-3-yl}-2,2-difluoroacetic acid
• CAS No: 2580231-43-0
• MF: C₁₁H₁₇F₂NO₅
• MW: 281.253190755844
• CID: 5664417
• PubChem ID: 165888380
• Update Time: 2023-11-27

2-{1-(tert-butoxy)carbonyl-3-methoxyazetidin-3-yl}-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-3-methoxyazetidin-3-yl}-2,2-difluoroacetic acid
• 2580231-43-0
• EN300-27729287
• 2-{1-(tert-butoxy)carbonyl-3-methoxyazetidin-3-yl}-2,2-difluoroacetic acid

• Inchi： 1S/C11H17F2NO5/c1-9(2,3)19-8(17)14-5-10(6-14,18-4)11(12,13)7(15)16/h5-6H2,1-4H3,(H,15,16)
• InChI Key： NDFKDVYYDQCYBA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1(CN(C(=O)OC(C)(C)C)C1)OC)F

Computed Properties

• Exact Mass: 281.10747897g/mol
• Monoisotopic Mass: 281.10747897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų